Cas no 443777-61-5 (1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo2,1-b1,3thiazin-1-ium bromide)

• Product Name: 1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo2,1-b1,3thiazin-1-ium bromide
• CAS No: 443777-61-5
• MF: C₂₀H₂₃BrN₂OS
• MW: 419.37842297554
• CID: 6353990
• PubChem ID: 15504511
• Update Time: 2025-05-20

1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo2,1-b1,3thiazin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo2,1-b1,3thiazin-1-ium bromide
• 1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• F0784-0072
• 1-benzyl-2-hydroxy-2-(p-tolyl)-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide
• 443777-61-5
• AKOS016372119
• AKOS001032655
• 1-benzyl-2-(4-methylphenyl)-3,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-2-ol;bromide
• Z56827493

• Inchi： 1S/C20H23N2OS.BrH/c1-16-8-10-18(11-9-16)20(23)15-21-12-5-13-24-19(21)22(20)14-17-6-3-2-4-7-17;/h2-4,6-11,23H,5,12-15H2,1H3;1H/q+1;/p-1
• InChI Key： WUBNRLSMRPANQL-UHFFFAOYSA-M
• SMILES： [Br-].S1CCC[N+]2=C1N(CC1C=CC=CC=1)C(C1C=CC(C)=CC=1)(C2)O

Computed Properties

• Exact Mass: 418.07145g/mol
• Monoisotopic Mass: 418.07145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-benzyl-2-hydroxy-2-(4-methylphenyl)-2H,3H,5H,6H,7H-imidazo2,1-b1,3thiazin-1-ium bromide

Chemical Compound CAS No. 443777-61-5: 1-Benzyl-2-Hydroxy-2-(4-Methylphenyl)-2H,3H,5H,6H,7H-Imidazo[2,1-b][1,3]Thiazin-1-Ium Bromide

The compound with CAS number 443777-61-5 is identified as 1-Benzyl-2-Hydroxy-2-(4-Methylphenyl)-2H,3H,5H,6H,7H-Imidazo[2,1-b][1,3]Thiazin-1-Ium Bromide. This molecule belongs to the class of imidazo[2,1-b][1,3]thiazine derivatives and has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields such as drug delivery systems and optoelectronic materials.

The imidazo[2,1-b][1,3]thiazine core of this compound is a heterocyclic structure that combines the characteristics of both imidazole and thiazine rings. This combination provides the molecule with a high degree of structural rigidity and conjugation. The presence of a benzyl group at the 1-position and a hydroxyl group at the 2-position further enhances its functional versatility. Additionally, the 4-methylphenyl substituent at the same position introduces steric bulk and electronic modulation effects that can influence its reactivity and solubility properties.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of novel polymeric materials with tailored electronic properties. The bromide counterion in this compound plays a crucial role in stabilizing its structure and facilitating its incorporation into polymeric networks. Furthermore, the molecule's ability to undergo redox reactions has made it a promising candidate for applications in energy storage devices, such as batteries and supercapacitors.

In terms of synthesis methods, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent cyclization reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the product. Recent advancements in catalytic chemistry have enabled more efficient pathways for its synthesis while maintaining high stereochemical control.

From an analytical standpoint, this compound has been characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and packing behavior in the crystalline state. The compound exhibits a high degree of planarity due to the conjugated nature of its heterocyclic core.

One of the most exciting developments involving this compound is its application in bioimaging technologies. Researchers have demonstrated that it can serve as a fluorescent probe for detecting specific biomolecules under physiological conditions. The hydroxyl group at position 2 acts as a reactive site for attaching targeting ligands or imaging agents. This functionality opens up new possibilities for its use in diagnostic tools and therapeutic delivery systems.

Moreover, computational studies have revealed that this compound exhibits interesting electronic properties that make it suitable for applications in organic electronics. Its ability to undergo charge transfer interactions with other molecules suggests potential uses in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Ongoing research is focused on optimizing its electronic characteristics through strategic substitution patterns.

In summary, CAS No. 443777-61-5, or Imidazo[2,1-b][1,3]Thiazin-ium Bromide, represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as an important molecule for future innovations in materials science and biotechnology.